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Compound of Interest

Compound Name: CAY10512

Cat. No.: B15619777 Get Quote

Introduction

CAY10512 is a potent synthetic analog of resveratrol, a naturally occurring polyphenol.[1] It is a

substituted trans-stilbene that demonstrates significantly greater potency in its biological

activities compared to its parent compound.[2][3] Primarily, CAY10512 is recognized as a

powerful inhibitor of the nuclear factor-κB (NF-κB) signaling pathway.[2][4] The IC₅₀ value for

the inhibition of TNFα-induced NF-κB activation by CAY10512 is 0.15 µM, which is

approximately 100-fold more potent than resveratrol.[2][3] This compound is a valuable tool for

research in areas such as immunology, inflammation, and cancer biology, where the NF-κB

pathway plays a crucial role.[4][5] CAY10512 is supplied as a crystalline solid.[5][6]

Data Presentation: Solubility Profile
The solubility of CAY10512 has been determined in various common laboratory solvents. The

data is summarized in the table below for easy reference and comparison. It is important to

note that for aqueous applications, the compound is sparingly soluble and requires initial

dissolution in an organic solvent.[6]
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Solvent Concentration (mg/mL) Concentration (mM)

Dimethylformamide (DMF) 3 mg/mL[2][6] ~13.14 mM

Dimethyl Sulfoxide (DMSO) 2 mg/mL[2][6] ~8.76 mM[5]

Ethanol 0.5 mg/mL[2][6] ~2.19 mM[5]

DMF:PBS (pH 7.2) (1:2) 0.3 mg/mL[2][6] ~1.31 mM

Molecular Weight of CAY10512: 228.3 g/mol [1][2][5]

Experimental Protocols
Storage and Handling

Storage of Solid Compound: CAY10512 should be stored as a crystalline solid at -20°C.[5][6]

Under these conditions, it is stable for at least four years.[6]

Handling: It is recommended to handle CAY10512 in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses.

Aqueous Solutions: Aqueous solutions of CAY10512 are not recommended for storage for

more than one day.[6]

Preparation of Stock Solutions
To prepare a stock solution, dissolve the crystalline CAY10512 in a solvent of choice, which

should be purged with an inert gas.[6]

Protocol for a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh out the desired amount of CAY10512 solid. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 2.283 mg of CAY10512 (Molecular

Weight = 228.3).

Dissolution: Add the appropriate volume of DMSO to the solid. For 1 mL of stock solution,

add 1 mL of DMSO.
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Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.[5]

Preparation of Aqueous Working Solutions
CAY10512 has low solubility in aqueous buffers.[5][6] To prepare a working solution for cell

culture or other aqueous-based assays, it is necessary to first dissolve the compound in an

organic solvent like DMF or DMSO.[6]

Protocol for a Working Solution in Cell Culture Medium:

Initial Dilution: Thaw a frozen aliquot of your CAY10512 stock solution (e.g., 10 mM in

DMSO).

Serial Dilution: Perform a serial dilution of the stock solution into the cell culture medium to

achieve the desired final concentration.

Final DMSO Concentration: Ensure that the final concentration of the organic solvent (e.g.,

DMSO) in the cell culture medium is kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.[5]

Immediate Use: Use the freshly prepared working solution immediately. Do not store

aqueous solutions for more than one day.[6]

Visualizations
Signaling Pathway
The diagram below illustrates the simplified signaling pathway of NF-κB activation, which is

inhibited by CAY10512. CAY10512 exerts its effect by preventing the activation of NF-κB,

thereby blocking the transcription of pro-inflammatory genes.

Caption: CAY10512 inhibits the NF-κB signaling pathway.
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The following diagram outlines the logical workflow for the preparation of CAY10512 solutions

for experimental use.

Workflow for CAY10512 Solution Preparation
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Caption: Logical steps for preparing CAY10512 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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